Cas no 827032-42-8 (1,3,5-Benzenetriamine, 2,4,6-tris(phenylethynyl)-)

• Product Name: 1,3,5-Benzenetriamine, 2,4,6-tris(phenylethynyl)-
• CAS No: 827032-42-8
• MF: C₃₀H₂₁N₃
• MW: 423.507846593857
• CID: 686145
• PubChem ID: 71417762
• Update Time: 2025-04-19

1,3,5-Benzenetriamine, 2,4,6-tris(phenylethynyl)- Chemical and Physical Properties

Names and Identifiers

• 1,3,5-Benzenetriamine, 2,4,6-tris(phenylethynyl)-
• 2,4,6-tris(2-phenylethynyl)benzene-1,3,5-triamine
• 2,4,6-Tris(phenylethynyl)benzene-1,3,5-triamine
• 827032-42-8
• DTXSID40837094

• Inchi： 1S/C30H21N3/c31-28-25(19-16-22-10-4-1-5-11-22)29(32)27(21-18-24-14-8-3-9-15-24)30(33)26(28)20-17-23-12-6-2-7-13-23/h1-15H,31-33H2
• InChI Key： XQAQUKLNRRMYPY-UHFFFAOYSA-N
• SMILES： NC1C(C#CC2C=CC=CC=2)=C(C(C#CC2C=CC=CC=2)=C(C=1C#CC1C=CC=CC=1)N)N

Computed Properties

• Exact Mass: 423.173547683g/mol
• Monoisotopic Mass: 423.173547683g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 33
• Rotatable Bond Count: 6
• Complexity: 700
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.9
• Topological Polar Surface Area: 78.1Ų